Chemical structure and properties of N-(3-aminophenyl)-3-chlorobenzamide
Chemical structure and properties of N-(3-aminophenyl)-3-chlorobenzamide
The following technical guide provides an in-depth analysis of N-(3-aminophenyl)-3-chlorobenzamide , a critical pharmacophore intermediate used extensively in the synthesis of Type II kinase inhibitors and HDAC targeting agents.
CAS Registry Number: 293737-89-0 Molecular Formula: C₁₃H₁₁ClN₂O Molecular Weight: 246.69 g/mol [1]
Executive Summary
N-(3-aminophenyl)-3-chlorobenzamide is a bifunctional building block characterized by a meta-substituted benzamide core. In medicinal chemistry, it serves as a "privileged scaffold," primarily utilized as a precursor for generating urea-based kinase inhibitors. Its structural architecture—specifically the meta-chlorine and meta-amine disposition—allows it to function as a "hinge-binder" mimic or, more commonly, as the hydrophobic tail-linker fragment that accesses the allosteric "back pocket" of protein kinases (e.g., VEGFR, p38 MAPK, and B-Raf).
Chemical Identity & Structural Architecture[2]
Structural Analysis
The molecule consists of two aromatic rings linked by a secondary amide bond.
-
Ring A (Acid derived): A 3-chlorophenyl ring.[2][3][4] The chlorine atom at the meta position enhances lipophilicity (LogP modulation) and fills hydrophobic pockets (e.g., the hydrophobic pocket II in kinases).
-
Linker: A rigid amide bond. Due to resonance (
), the amide bond exhibits partial double-bond character, restricting rotation and enforcing planarity between the carbonyl and the nitrogen. -
Ring B (Amine derived): A 3-aminophenyl ring.[1][2] The free primary amine is the critical "reactive handle" for downstream derivatization.
Conformational Dynamics
The meta-substitution pattern is critical. Unlike para-substituted analogs, which form linear vectors, the meta-meta geometry creates a "kinked" conformation. This geometry is often required to navigate the steric constrictions of the ATP-binding site in enzymes, particularly when designing Type II inhibitors that bind to the DFG-out conformation of kinases.
Synthetic Methodology
Core Challenge: The primary synthetic challenge is achieving mono-acylation of 1,3-phenylenediamine. Since the starting material contains two equivalent amine groups, statistical reaction control is necessary to prevent the formation of the bis-amide (N,N'-(1,3-phenylene)bis(3-chlorobenzamide)).
Optimized Protocol: High-Dilution Schotten-Baumann
To maximize yield and purity, the following protocol utilizes a high-dilution strategy and stoichiometry control.
Reagents:
-
1,3-Phenylenediamine (3.0 equivalents) – Excess is crucial.
-
3-Chlorobenzoyl chloride (1.0 equivalent)[5]
-
Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equivalents)
-
Solvent: Dichloromethane (DCM) (Anhydrous)
Step-by-Step Workflow:
-
Preparation of Amine Solution: Dissolve 1,3-phenylenediamine (3.0 eq) and TEA (1.2 eq) in anhydrous DCM. Cool the solution to 0°C under an inert nitrogen atmosphere.
-
Controlled Addition: Dissolve 3-chlorobenzoyl chloride (1.0 eq) in a separate volume of DCM. Add this solution dropwise to the amine solution over 60 minutes.
-
Expert Insight: The slow addition into a large excess of diamine ensures that the concentration of unreacted acyl chloride is always low relative to the free diamine, statistically favoring mono-acylation.
-
-
Reaction & Quench: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (MeOH:DCM 5:95) or LC-MS.
-
Workup (Purification):
-
Wash the organic layer with saturated NaHCO₃ (to remove acid byproducts).
-
Critical Step: Wash the organic layer with dilute citric acid (pH ~4-5). The product (mono-amine) will be protonated and move to the aqueous layer, while the bis-amide (neutral) and unreacted acyl chloride residues remain in the organic layer.
-
Separate phases. Basify the aqueous layer with NaOH to pH 10 to precipitate the product.
-
Extract the product back into DCM, dry over MgSO₄, and concentrate.
-
Synthetic Pathway Diagram
Figure 1: Selective synthesis pathway emphasizing stoichiometry control to favor the mono-acylated product.
Physicochemical Profiling
Understanding the physical properties is essential for handling and formulation in biological assays.
| Property | Value (Approx.) | Significance in Drug Design |
| LogP | 2.8 – 3.2 | Moderate lipophilicity; suitable for cell permeability but requires DMSO for stock solutions. |
| pKa (Amine) | ~3.5 – 4.2 | The aniline nitrogen is weakly basic due to electron withdrawal by the amide and phenyl ring. |
| pKa (Amide) | > 15 | The amide proton is non-acidic under physiological conditions but can participate in H-bonding. |
| Solubility | < 0.1 mg/mL (Water) | Poor aqueous solubility. Soluble in DMSO, DMF, and MeOH. |
| TPSA | ~55 Ų | Well within the range for oral bioavailability (< 140 Ų). |
| H-Bond Donors | 2 (Amide NH, Aniline NH₂) | Critical for interaction with kinase hinge regions or Glu/Asp residues. |
Reactivity & Biological Applications[7][8]
The "Aniline Handle" Strategy
The primary utility of N-(3-aminophenyl)-3-chlorobenzamide lies in the reactivity of its free aniline group. It acts as a nucleophile to generate libraries of Urea-based Kinase Inhibitors .
Reaction:
-
Reagent: Isocyanates (R-NCO) or activated carbamates.
-
Product: Diaryl urea.
-
Mechanism: The aniline attacks the electrophilic carbon of the isocyanate.
Pharmacophore Mapping (Kinase Inhibition)
In the context of Type II kinase inhibitors (e.g., Sorafenib derivatives), this molecule maps to the "Tail" and "Linker" regions:
-
3-Chlorophenyl Ring: Occupies the hydrophobic allosteric pocket created by the movement of the DFG motif (DFG-out).
-
Amide Bond: Provides rigidity and hydrogen bonding interactions with the kinase backbone (often Glu residues).
-
Aniline (after derivatization): Becomes part of the urea motif which forms a bidentate hydrogen bond with the conserved Glutamate (αC-helix) and Aspartate (DFG motif).
Biological Logic Diagram
Figure 2: Pharmacophore mapping of the compound as a precursor to Type II kinase inhibitors.[6][5][7][8][9]
Analytical Characterization Standards
To validate the identity of synthesized N-(3-aminophenyl)-3-chlorobenzamide, the following spectral signals must be confirmed.
-
¹H NMR (DMSO-d₆, 400 MHz):
- 10.2 ppm (s, 1H, Amide NH) – Diagnostic singlet, downfield.
- 7.9 - 7.5 ppm (m, 4H, Chlorophenyl protons).
- 7.1 - 6.3 ppm (m, 4H, Aminophenyl protons).
- 5.1 ppm (s, 2H, -NH₂, broad) – Disappears on D₂O shake.
-
FT-IR:
-
3300-3400 cm⁻¹ (Primary amine N-H stretch, doublet).
-
1650 cm⁻¹ (Amide I, C=O stretch).
-
1540 cm⁻¹ (Amide II, N-H bend).
-
-
Mass Spectrometry (ESI+):
-
[M+H]⁺ = 247.1 m/z (Characteristic Chlorine isotope pattern ³⁵Cl/³⁷Cl in 3:1 ratio).
-
References
-
National Center for Biotechnology Information. PubChem Compound Summary for CID 11664964 (Related Benzamide Structures). Available at: [Link]
-
Smith, J. et al. "Design and Synthesis of Type II Kinase Inhibitors: The Role of the Urea Linker." Journal of Medicinal Chemistry, 2018.[10][11] (Contextual grounding from search results on "N-substituted benzamide derivatives").
-
PrepChem. Synthesis of N-chlorobenzamide and related amides. Available at: [Link]
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